Cas no 6683-94-9 (1-Phenyl-2-heptanone)

• Product Name: 1-Phenyl-2-heptanone
• CAS No: 6683-94-9
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 46948
• PubChem ID: 11344503
• Update Time: 2025-04-18

1-Phenyl-2-heptanone Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-heptanone
• 1-phenylheptan-2-one
• 1-Phenyl-2-heptanon
• 2-Heptanone, 1-phenyl-
• AGN-PC-0077VV
• Benzyl-pentylketon
• Benzyl-pentyl-keton
• CTK2F1725
• KB-160323
• n-Pentyl-benzylketon
• SureCN1538099
• 6683-94-9
• SCHEMBL1538099
• DTXSID80462960
• TVCMOCBSBAVAJX-UHFFFAOYSA-N
• benzyl pentyl ketone

• Inchi： 1S/C13H18O/c1-2-3-5-10-13(14)11-12-8-6-4-7-9-12/h4,6-9H,2-3,5,10-11H2,1H3
• InChI Key： TVCMOCBSBAVAJX-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.942
• PSA: 17.07